3-(4-Bromophenyl)-1-(3-methoxyphenyl)propan-1-one
Overview
Description
3-(4-Bromophenyl)-1-(3-methoxyphenyl)propan-1-one is a chemical compound that has been studied for its potential applications in a variety of scientific fields. This compound is composed of three phenyl rings connected by a carbon-carbon bond, with one bromine atom and one methoxy group attached to the central phenyl ring. This compound has been found to exhibit a variety of properties, including high solubility in organic solvents, good stability, and high reactivity.
Scientific Research Applications
Optical Properties and Applications
- Nonlinear Optical Properties: Research has investigated the linear optical, second and third-order nonlinear optical (NLO) properties, and charge transport properties of certain chalcone derivatives, including compounds closely related to "3-(4-Bromophenyl)-1-(3-methoxyphenyl)propan-1-one". These studies found that such compounds exhibit significant NLO activities, making them suitable for use in semiconductor devices due to their good electron transport materials properties (Shkir, Irfan, AlFaify, Patil, & Al‐Sehemi, 2019).
Synthetic Chemistry and Biological Applications
Synthesis of Arylpropanonamines
Early research focused on the synthesis and examination of arylpropanonamines derivatives for potential use as intravenous anesthetics, showcasing the versatility of the core structure for generating biologically active compounds (Stenlake, Patrick, & Sneader, 1989).
Antimicrobial Activity
Certain bromophenol derivatives, structurally related to the specified compound, have been isolated from marine sources and studied for their antibacterial properties. These studies highlight the potential of such compounds in developing new antimicrobial agents (Xu, Fan, Yan, Li, Niu, & Tseng, 2003).
Material Science Applications
- Photovoltaic Research: Compounds with structural similarities to "3-(4-Bromophenyl)-1-(3-methoxyphenyl)propan-1-one" have been utilized in studies focusing on polymer-based photovoltaic cells. Such research underscores the role of organic materials in enhancing the efficiency of solar cells, indicating potential applications in renewable energy technologies (Dang, Hirsch, & Wantz, 2011).
properties
IUPAC Name |
3-(4-bromophenyl)-1-(3-methoxyphenyl)propan-1-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15BrO2/c1-19-15-4-2-3-13(11-15)16(18)10-7-12-5-8-14(17)9-6-12/h2-6,8-9,11H,7,10H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NGWVLSASVXCWON-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)C(=O)CCC2=CC=C(C=C2)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15BrO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
319.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(4-Bromophenyl)-1-(3-methoxyphenyl)propan-1-one | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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